Cas no 1499532-43-2 (sodium 2,5-difluoro-4-methylbenzene-1-sulfinate)
sodium 2,5-difluoro-4-methylbenzene-1-sulfinate Chemical and Physical Properties
Names and Identifiers
-
- sodium 2,5-difluoro-4-methylbenzene-1-sulfinate
-
- MDL: MFCD24113403
- Inchi: 1S/C7H6F2O2S.Na/c1-4-2-6(9)7(12(10)11)3-5(4)8;/h2-3H,1H3,(H,10,11);/q;+1/p-1
- InChI Key: LZQFDJZQUBOMSS-UHFFFAOYSA-M
- SMILES: [Na+].C1(S([O-])=O)=CC(F)=C(C)C=C1F
sodium 2,5-difluoro-4-methylbenzene-1-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00862055-1g |
Sodium 2,5-difluoro-4-methylbenzene-1-sulfinate |
1499532-43-2 | 95% | 1g |
¥4466.0 | 2023-04-01 | |
| Enamine | EN300-224880-0.05g |
sodium 2,5-difluoro-4-methylbenzene-1-sulfinate |
1499532-43-2 | 95% | 0.05g |
$118.0 | 2024-06-20 | |
| Enamine | EN300-224880-0.1g |
sodium 2,5-difluoro-4-methylbenzene-1-sulfinate |
1499532-43-2 | 95% | 0.1g |
$176.0 | 2024-06-20 | |
| Enamine | EN300-224880-0.25g |
sodium 2,5-difluoro-4-methylbenzene-1-sulfinate |
1499532-43-2 | 95% | 0.25g |
$252.0 | 2024-06-20 | |
| Enamine | EN300-224880-0.5g |
sodium 2,5-difluoro-4-methylbenzene-1-sulfinate |
1499532-43-2 | 95% | 0.5g |
$457.0 | 2024-06-20 | |
| Enamine | EN300-224880-1.0g |
sodium 2,5-difluoro-4-methylbenzene-1-sulfinate |
1499532-43-2 | 95% | 1.0g |
$584.0 | 2024-06-20 | |
| Enamine | EN300-224880-2.5g |
sodium 2,5-difluoro-4-methylbenzene-1-sulfinate |
1499532-43-2 | 95% | 2.5g |
$1147.0 | 2024-06-20 | |
| Enamine | EN300-224880-5.0g |
sodium 2,5-difluoro-4-methylbenzene-1-sulfinate |
1499532-43-2 | 95% | 5.0g |
$1695.0 | 2024-06-20 | |
| Enamine | EN300-224880-10.0g |
sodium 2,5-difluoro-4-methylbenzene-1-sulfinate |
1499532-43-2 | 95% | 10.0g |
$2516.0 | 2024-06-20 | |
| Enamine | EN300-224880-1g |
sodium 2,5-difluoro-4-methylbenzene-1-sulfinate |
1499532-43-2 | 95% | 1g |
$584.0 | 2023-09-15 |
sodium 2,5-difluoro-4-methylbenzene-1-sulfinate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on sodium 2,5-difluoro-4-methylbenzene-1-sulfinate
Introduction to Sodium 2,5-Difluoro-4-Methylbenzene-1-Sulfinate (CAS No. 1499532-43-2)
Sodium 2,5-difluoro-4-methylbenzene-1-sulfinate (CAS No. 1499532-43-2) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of innovative therapeutic agents. The presence of both fluoro and methyl substituents in its benzene ring structure contributes to its distinct reactivity and potential applications in drug design.
The sulfinate functional group in sodium 2,5-difluoro-4-methylbenzene-1-sulfinate is particularly noteworthy, as it imparts specific chemical characteristics that make it valuable for synthetic chemistry. Sulfinate groups are known for their ability to participate in various organic transformations, including nucleophilic substitution reactions, which are fundamental in the synthesis of complex molecules. This property is especially relevant in the context of medicinal chemistry, where the ability to introduce specific functional groups at precise positions on a molecular scaffold is essential for achieving desired pharmacological effects.
In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic properties of the molecule, leading to changes in its binding affinity and interaction with biological targets. Sodium 2,5-difluoro-4-methylbenzene-1-sulfinate exemplifies this trend, as its structure incorporates two fluorine atoms at the 2 and 5 positions of the benzene ring, which are strategically located to influence molecular interactions.
The pharmaceutical industry has been actively exploring the potential of sodium 2,5-difluoro-4-methylbenzene-1-sulfinate in the development of new drugs. Its unique structural features make it a promising candidate for use as an intermediate in the synthesis of more complex pharmacophores. For instance, researchers have been investigating its utility in creating novel sulfonamide derivatives, which are known for their broad spectrum of biological activity. The sulfinate group can be readily converted into a sulfonamide moiety through nucleophilic substitution reactions, providing a versatile synthetic route for drug discovery.
One of the most compelling aspects of sodium 2,5-difluoro-4-methylbenzene-1-sulfinate is its potential application in targeted therapy. The combination of fluoro and methyl substituents can enhance the molecule's ability to interact with specific biological targets, such as enzymes and receptors involved in disease pathways. This specificity is critical for developing drugs that exhibit high efficacy while minimizing side effects. Recent studies have demonstrated that fluorinated aromatic compounds can improve drug delivery systems by enhancing membrane permeability and reducing metabolic degradation.
The role of sodium 2,5-difluoro-4-methylbenzene-1-sulfinate in academic research is also noteworthy. Researchers have been leveraging its unique properties to study fundamental aspects of molecular recognition and drug-receptor interactions. By using this compound as a model system, scientists can gain insights into how structural modifications influence biological activity. These studies not only contribute to our understanding of drug design principles but also provide valuable data for developing computational models that predict molecular behavior.
In conclusion, sodium 2,5-difluoro-4-methylbenzene-1-sulfinate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug development and academic research. As our understanding of fluorinated aromatic compounds continues to grow, so too will their applications in medicine and biotechnology. The ongoing exploration of this compound underscores its importance as a building block for innovative therapeutic agents.
1499532-43-2 (sodium 2,5-difluoro-4-methylbenzene-1-sulfinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)